2-Chloro-5-cyclopentylthiomethyl-pyridine

• Molecular Formula: C11H14ClNS
• Molecular Weight: 227.75 g/mol
• IUPAC Name: 2-chloro-5-(cyclopentylsulfanylmethyl)pyridine
• InChI: InChI=1S/C11H14ClNS/c12-11-6-5-9(7-13-11)8-14-10-3-1-2-4-10/h5-7,10H,1-4,8H2
• InChI Key: ODUROFRSCOVOMY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC2=CN=C(C=C2)Cl

Description

2-Chloro-5-cyclopentylthiomethyl-pyridine is a useful research compound. Its molecular formula is C11H14ClNS and its molecular weight is 227.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Slurry 2-chloro-5-chloromethyl-pyridine (8.1 g, 45 mmol) and potassium hydroxide (10.3 g, 225 mmol) in methanol at 0° C. under nitrogen atmosphere. Add cyclopentyl mercaptan (4.8 mL, 45 mmol), warm the mixture to room temperature and stir for 16 h. Concentrate in vacuo and partition the residue between water (50 mL) and DCM (200 mL). Collect the organic phase, concentrate in vacuo and purify the crude mixture by chromatography on silica gel (330 g) eluting with hexane/EtOAc (49:1 to 4:1 gradient) to obtain the desired intermediate as an oil (8.4 g, 82%). MS (APCI+) m/z: 227 (M)+.